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Compound of Interest

Compound Name: BI-7273

Cat. No.: B606094

Application Notes and Protocols: BI-7273

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of BI-7273, a potent and selective dual inhibitor of the bromodomains of BRD7 and
BRD9. Adherence to these guidelines is crucial for ensuring the stability, activity, and
reproducibility of experimental results.

Introduction

BI-7273 is a valuable chemical probe for studying the biological roles of BRD7 and BRD9,
which are components of the mammalian SWI/SNF chromatin remodeling complex.[1][2][3] It
exhibits high affinity for BRD9 (IC50 = 19 nM) and BRD7 (IC50 = 117 nM) and demonstrates
excellent selectivity over the BET family of bromodomains.[1][2][3] Given its cell permeability
and favorable ADME profile, BI-7273 is suitable for both in vitro and in vivo studies.[1][2][4]

Physicochemical Properties

A summary of the key physicochemical properties of BI-7273 is presented in the table below.
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Property Value Reference
Molecular Formula C20H23N30s3 [51[6]
Molecular Weight 353.4 g/mol [6]

CAS Number 1883429-21-7 [5][6]
Appearance Crystalline solid [6]

Solubility Data

The solubility of BI-7273 in various common laboratory solvents is crucial for the preparation of
stock solutions. It is important to note that solubility can be affected by factors such as
temperature, pH, and the purity of the solvent. The use of fresh, high-purity solvents is highly

recommended.
Solvent Solubility Reference
DMSO 0.1 mg/mL to 70 mg/mL [61[71181[9]
Ethanol 0.2 mg/mL to 62 mg/mL [61[7]
PBS (pH 7.2) 0.1 mg/mL [6]
Water Insoluble [7]

Note: Some suppliers suggest that using fresh, anhydrous DMSO is important, as moisture can
reduce the solubility of the compound.[8][9] For some concentrations in DMSO, ultrasonic
assistance may be necessary to achieve full dissolution.[8]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of BI-7273 in DMSO.
Materials:
e BI-7273 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vials
Calibrated micropipettes and sterile, filtered pipette tips
Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of BI-7273 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents the condensation of moisture
onto the compound.

Weighing: Accurately weigh the desired amount of BI-7273 powder in a sterile vial. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.534 mg of BI-7273.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
BI-7273 powder. For a 10 mM solution, add 1 mL of DMSO for every 3.534 mg of compound.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.
If the compound does not fully dissolve, brief sonication (5-10 minutes) in a water bath
sonicator may be applied. Visually inspect the solution to ensure there are no visible
particles.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Stability

Proper storage of both the solid compound and its stock solutions is essential to maintain its

chemical integrity and biological activity.
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Storage ]
Form Duration Reference
Temperature
Solid (Lyophilized) -20°C > 4 years [51[6]
Stock Solution in
-20°C 1 month to 1 year [7119]
DMSO
Stock Solution in
-80°C 1to 2 years [819]

DMSO

Recommendations:
» Store the solid compound in a desiccator at -20°C.[7]
o For short-term storage (days to weeks), stock solutions can be kept at 4°C.[5]

e For long-term storage, aliquoting and storing at -20°C or -80°C is recommended to minimize
degradation from repeated freeze-thaw cycles.[7][9]

Signaling Pathway and Experimental Workflow

BI-7273 acts by inhibiting the acetyl-lysine reader function of the bromodomains of BRD7 and
BRD9, which are subunits of the SWI/SNF chromatin remodeling complex. This inhibition can
Impact gene transcription.
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BI-7273 Mechanism of Action
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Caption: BI-7273 inhibits BRD7/9, disrupting chromatin remodeling and gene transcription.

The following diagram illustrates a typical experimental workflow for preparing and using a BI-
7273 stock solution.
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BI-7273 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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